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For Researchers, Scientists, and Drug Development Professionals

Introduction
Smarca2-IN-2, also identified as Compound I-25, is a small molecule inhibitor of SMARCA2

(SWI/SNF related, matrix associated, actin dependent regulator of chromatin, subfamily a,

member 2). SMARCA2 is a key ATPase subunit of the SWI/SNF chromatin remodeling

complex, which plays a crucial role in regulating gene expression. Dysregulation of the

SWI/SNF complex is implicated in various cancers, making its components attractive targets for

therapeutic intervention. Smarca2-IN-2 represents a tool compound for investigating the

biological functions of SMARCA2 and for early-stage drug discovery efforts.

Biochemical Activity
Limited publicly available data indicates that Smarca2-IN-2 exhibits inhibitory activity against

SMARCA2. The reported half-maximal inhibitory concentration (IC50) provides a preliminary

measure of its potency.

Compound Name Target Activity Value (µM)

Smarca2-IN-2

(Compound I-25)
SMARCA2 IC50 101-500[1]

Note: The provided IC50 value represents a broad range, suggesting that this data is likely

from a primary screen and further detailed characterization would be necessary to ascertain the

precise potency and selectivity of the compound.
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Discovery and Synthesis
Detailed information regarding the specific discovery and synthetic route for Smarca2-IN-2
(Compound I-25) is not readily available in the public domain. Chemical vendors list the

compound, but the originating scientific literature or patents detailing its synthesis and

characterization have not been identified in the conducted search.

Experimental Protocols
Due to the absence of a primary publication detailing the discovery and characterization of

Smarca2-IN-2, specific, validated experimental protocols for its use are not available. However,

based on the nature of the target, standard biochemical and cellular assays would be

employed to characterize its activity.

General Biochemical Assay for SMARCA2 Inhibition
(Hypothetical)
A common method to assess the inhibitory activity of compounds against ATPases like

SMARCA2 is a biochemical assay that measures ATP hydrolysis. An example of a potential

workflow is outlined below.
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Caption: Hypothetical workflow for a SMARCA2 biochemical inhibition assay.

Signaling Pathway Context
SMARCA2 is a core component of the SWI/SNF complex, which does not operate in a linear

signaling pathway but rather acts as a global regulator of chromatin structure and gene

expression. The SWI/SNF complex is recruited to specific genomic loci by transcription factors,

where it utilizes the energy from ATP hydrolysis to remodel nucleosomes. This remodeling can

either activate or repress gene transcription, thereby influencing a multitude of cellular

processes.
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Caption: Simplified overview of the role of the SWI/SNF complex and the inhibitory action of

Smarca2-IN-2.

Conclusion
Smarca2-IN-2 is a known inhibitor of SMARCA2, a critical component of the SWI/SNF

chromatin remodeling complex. While its utility as a chemical probe in cancer research is

noted, the publicly available information regarding its discovery, synthesis, and detailed

biological and pharmacological properties is currently limited. Further research and publication

of primary data are required to fully elucidate the potential of this compound as a selective tool

for studying SMARCA2 biology and as a starting point for the development of novel

therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15570182#discovery-and-synthesis-of-smarca2-in-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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